Cas no 1825392-01-5 (Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate)
1825392-01-5 structure
Product Name:Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
CAS No:1825392-01-5
MF:C11H9ClO3S
MW:256.705361127853
MDL:MFCD29044877
CID:2503040
PubChem ID:92042926
Update Time:2024-11-04
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
- AK174223
- DS-8680
- Ethyl7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylic acid, 7-chloro-3-hydroxy-, ethyl ester
- AYC39201
- DB-157880
- CS-0163121
- AKOS025396668
- 1825392-01-5
- C73526
- ethyl 7-chloro-3-hydroxy-1-benzothiophene-2-carboxylate
-
- MDL: MFCD29044877
- Inchi: 1S/C11H9ClO3S/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5,13H,2H2,1H3
- InChI Key: VVZADVLESMRACU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C(=C(C(=O)OCC)SC=21)O
Computed Properties
- Exact Mass: 255.9960930g/mol
- Monoisotopic Mass: 255.9960930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8
- XLogP3: 4.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 376.3±37.0 °C at 760 mmHg
- Flash Point: 181.4±26.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250614-1g |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 1g |
$695 | 2021-06-17 | |
| Chemenu | CM250614-250mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM250614-1g |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E901393-250mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 250mg |
959.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ258-100mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 100mg |
596CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ258-1g |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 1g |
3068CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ258-250mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 250mg |
1165CNY | 2021-05-08 | |
| Ambeed | A404256-100mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 100mg |
$27.0 | 2024-07-28 | |
| Ambeed | A404256-250mg |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 250mg |
$48.0 | 2024-07-28 | |
| Ambeed | A404256-1g |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate |
1825392-01-5 | 98% | 1g |
$78.0 | 2025-02-26 |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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